Cas no 62721-39-5 (2,4-DIMETHOXYBENZALDEHYDE AZINE)

• Product Name: 2,4-DIMETHOXYBENZALDEHYDE AZINE
• CAS No: 62721-39-5
• MF: C₁₈H₂₀N₂O₄
• MW: 328.362404823303
• MDL: MFCD00155360
• CID: 434158
• Update Time: 2025-08-03

2,4-DIMETHOXYBENZALDEHYDE AZINE Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,4-dimethoxy-,[(2,4-dimethoxyphenyl)methylene]hydrazone
• 2,4-DIMETHOXYBENZALDEHYDE AZINE

• MDL： MFCD00155360
• Inchi： 1S/C18H20N2O4/c1-21-15-7-5-13(17(9-15)23-3)11-19-20-12-14-6-8-16(22-2)10-18(14)24-4/h5-12H,1-4H3
• InChI Key： VXGDBTSCPMXTBL-UHFFFAOYSA-N
• SMILES： C(=NN=CC1=CC=C(OC)C=C1OC)C1=CC=C(OC)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,4-DIMETHOXYBENZALDEHYDE AZINE

2,4-DIMETHOXYBENZALDEHYDE AZINE (CAS No. 62721-39-5): A Comprehensive Overview

The compound 2,4-DIMETHOXYBENZALDEHYDE AZINE, identified by the CAS registry number 62721-39-5, is a significant chemical entity with a diverse range of applications across various industries. This compound has garnered attention due to its unique structural properties and potential uses in fields such as pharmaceuticals, agrochemicals, and materials science. Recent advancements in chemical synthesis and characterization techniques have further enhanced our understanding of its properties and functionalities.

Structure and Properties: The molecular structure of 2,4-DIMETHOXYBENZALDEHYDE AZINE consists of a benzaldehyde moiety substituted with methoxy groups at the 2 and 4 positions, forming an azine ring. This arrangement imparts the compound with distinct electronic and steric properties, making it highly versatile for various chemical reactions. The methoxy groups contribute to increased solubility in polar solvents and enhance the compound's stability under certain conditions.

Synthesis and Characterization: The synthesis of 62721-39-5 involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent studies have explored green chemistry approaches to optimize the synthesis pathway, reducing environmental impact while maintaining product quality. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to thoroughly characterize the compound's structure and purity.

Applications in Pharmaceuticals: One of the most promising applications of 2,4-DIMETHOXYBENZALDEHYDE AZINE lies in the pharmaceutical industry. Researchers have investigated its potential as a precursor for bioactive molecules with anti-inflammatory and antioxidant properties. Preclinical studies suggest that derivatives of this compound may exhibit therapeutic effects against chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

Agricultural Uses: In the agricultural sector, CAS No. 62721-39-5 has shown potential as a component in agrochemical formulations designed to enhance crop yield and pest resistance. Its ability to act as a stabilizing agent in pesticide formulations has been validated through field trials, demonstrating improved efficacy under varying environmental conditions.

Safety and Environmental Impact: Ensuring the safety of chemical compounds is paramount, especially when they are intended for use in human health and agriculture. Studies on the environmental fate of 62721-39-5 indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. Regulatory agencies have also evaluated its toxicity profile, concluding that proper handling procedures can mitigate risks associated with occupational exposure.

The future of 2,4-DIMETHOXYBENZALDEHYDE AZINE strong>would likely involve exploring its role in advanced materials science applications such as polymer additives and nanotechnology. Collaborative research efforts between academia and industry are expected to unlock new potential uses while ensuring sustainable practices throughout its lifecycle.

In conclusion,< strong>CAS No. 62721-39-5 strong>, or 2,4-DIMETHOXYBENZALDEHYDE AZINE strong>, stands as a testament to the ongoing advancements in chemical innovation. Its versatility across multiple industries underscores the importance of continued research to fully harness its benefits while addressing any associated challenges.